![molecular formula C10H13N3O3 B1417911 (S)-(-)-N-(5-Nitro-2-pyridyl)prolinol CAS No. 88374-37-2](/img/structure/B1417911.png)
(S)-(-)-N-(5-Nitro-2-pyridyl)prolinol
Overview
Description
(S)-(-)-N-(5-Nitro-2-pyridyl)prolinol, also known as SNPP, is a chiral nitro alcohol that has been studied extensively in the scientific community due to its unique properties and potential applications. SNPP is used as an enantioselective agent in organic synthesis, as well as a reagent in the analysis of chiral compounds. Additionally, SNPP has been studied for its potential use in the development of pharmaceuticals, agrochemicals, and other industrial applications.
Scientific Research Applications
Optical and Nonlinear Optical Properties
(S)-(-)-N-(5-Nitro-2-pyridyl)prolinol, also known as PNP, exhibits notable characteristics in the field of optics. Research has demonstrated its efficiency as a nonlinear optical organic material. Its refractive indices and the orientation of the index ellipsoid have been measured across various spectral ranges. For instance, at 632 nm, the main refractive indices are recorded as nx = 1.990, ny = 1.788, nz = 1.467. The nonlinear optical susceptibilities of PNP, specifically dyxx = 48 pm/V and dyyy = 17 pm/V, have been established. These properties facilitate applications like angle-tuned phase-matched second-harmonic generation and noncritical sum frequency generation (Sutter, Bosshard, & Günter, 1989).
Photorefractive Polymer Applications
PNP is a high-gain chromophore in polymeric photorefractive systems. Its application in optical image processing has been explored, particularly in the context of photorefractive polymers. For instance, in a two-wave coupling experiment, a gain coefficient of about 180 was observed with a 25-micron thick sample at 100 V/micrometer. This photorefractive thin film has been utilized as a holographic recording device, displaying capabilities like higher diffraction order, phase conjugation, and edge-enhanced image reconstruction (Matsushita et al., 1999).
Chirality and Hydrogen Bonding in Molecular Crystals
The molecular structure of PNP, particularly its chiral and hydrogen-bonding character, contributes significantly to its application in phase-matched second-harmonic generation. The crystal structure of PNP allows for efficient nonlinear interactions due to the optimal angle between molecular transition dipole moments and crystal axes. This property enhances its utility in nonlinear optics (Zyss, Nicoud, & Coquillay, 1984).
Organocatalysis
PNP derivatives have found applications in the field of organocatalysis. For example, prolinol ethers derived from PNP have been investigated as ligands in nicotinic acetylcholine receptors, demonstrating significant affinity and selectivity. This application provides insights into the development of novel bioactive compounds (Bolchi et al., 2016).
Properties
IUPAC Name |
[(2S)-1-(5-nitropyridin-2-yl)pyrrolidin-2-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c14-7-9-2-1-5-12(9)10-4-3-8(6-11-10)13(15)16/h3-4,6,9,14H,1-2,5,7H2/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBARIBJRNJYVTK-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NC=C(C=C2)[N+](=O)[O-])CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C2=NC=C(C=C2)[N+](=O)[O-])CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659936 | |
Record name | [(2S)-1-(5-Nitropyridin-2-yl)pyrrolidin-2-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88374-37-2 | |
Record name | [(2S)-1-(5-Nitropyridin-2-yl)pyrrolidin-2-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-(-)-N-(5-Nitro-2-pyridyl)prolinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of (S)-(-)-N-(5-Nitro-2-pyridyl)prolinol (PNP) in photorefractive polymers?
A: PNP acts as an electro-optic chromophore in photorefractive polymer composites. [, ] These materials exhibit a change in their refractive index upon exposure to light. PNP contributes to this effect due to its ability to be polarized under an electric field, which is generated by the light exposure in the polymer matrix.
Q2: How does the concentration of PNP affect the performance of these photorefractive polymers?
A: While the provided abstracts don't explicitly detail the impact of varying PNP concentrations, they highlight its importance in achieving high gain coefficients. [, ] One study mentions using a 50:33:16:1 weight ratio of PNP:PVK:ECZ:TNF, indicating that optimizing the PNP concentration is crucial for desired photorefractive properties. [] Further research exploring different PNP concentrations would be valuable to understand its influence on gain coefficient, photosensitivity, and other relevant characteristics.
Q3: What are the potential applications of photorefractive polymers containing PNP?
A: The research highlights the potential of PNP-doped photorefractive polymers for optical image processing applications. [] Specifically, they demonstrate its use in edge enhancement of images through holographic recording. These materials could find applications in areas like image recognition, optical computing, and real-time holography.
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